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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240

Technical Support Center: 1,1,3,3-Tetraethylurea

This guide provides essential information for the safe handling and storage of 1,1,3,3-
Tetraethylurea, addressing potential issues researchers, scientists, and drug development
professionals may encounter.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 1,1,3,3-Tetraethylurea?

Al: 1,1,3,3-Tetraethylurea is classified as an irritant.[1] It is known to cause skin and serious
eye irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling 1,1,3,3-
Tetraethylurea?

A2: When handling this chemical, it is crucial to wear appropriate protective gloves, clothing,
and eye/face protection.[2] In case of potential inhalation of vapors or aerosols, respiratory
protection is necessary.[2]

Q3: What is the appropriate immediate response to accidental skin or eye contact with 1,1,3,3-
Tetraethylurea?

A3: In case of skin contact, immediately remove all contaminated clothing and rinse the skin
with water or shower.[2] For eye contact, rinse cautiously with water for several minutes,
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removing contact lenses if present and easy to do, and continue rinsing.[3] Seek medical
advice if irritation persists.[3]

Q4: How should I properly store 1,1,3,3-Tetraethylurea in the laboratory?

A4: Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[4][5] The container should be kept tightly closed.[4][5]

Q5: What materials are incompatible with 1,1,3,3-Tetraethylurea?

A5: 1,1,3,3-Tetraethylurea is incompatible with strong oxidizing agents.[5]

Troubleshooting Guide
Scenario 1: A small spill of 1,1,3,3-Tetraethylurea has occurred on the lab bench.

e Problem: Accidental spillage of the chemical.

e Solution:

[¢]

Ensure adequate ventilation in the area.[4]

o

Wearing appropriate PPE (gloves, eye protection, and lab coat), absorb the spill with an
inert material such as dry sand or earth.[4]

o

Place the absorbed material into a designated chemical waste container.[4]
o Clean the spill area thoroughly.
Scenario 2: A researcher experiences skin irritation after handling 1,1,3,3-Tetraethylurea.
e Problem: Direct skin contact leading to irritation.
e Solution:
o Immediately wash the affected area with plenty of soap and water.

o Remove any contaminated clothing.[4]
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o If skin irritation occurs and persists, seek medical advice or attention.[3]

o Review the handling procedures and PPE used to prevent future occurrences.
Scenario 3: The 1,1,3,3-Tetraethylurea solution appears cloudy or has formed precipitates.
e Problem: Potential contamination or degradation of the chemical.

e Solution:
o Do not use the chemical as its purity may be compromised.

o Check the storage conditions to ensure they align with the recommended guidelines (cool,
dry place, tightly sealed container).[3][4]

o Dispose of the compromised chemical according to your institution's hazardous waste
disposal procedures.

Quantitative Data

Property Value

Molecular Formula C9H20N20

Boiling Point 211-213°C

Density 0.907 g/mL at 20 °C

Flash Point 81°C

Storage Temperature Store in a cool and dry place.

Note: The data presented is for 1,1,3,3-Tetraethylurea and has been compiled from various
sources.[3][6]

Experimental Protocols & Workflows

Below are diagrams illustrating key safety and handling workflows.
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Spill of 1,1,3,3-Tetraethylurea Occurs. Immediate Response Cleanup Procedure Final Steps
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Workflow for handling a spill of 1,1,3,3-Tetraethylurea.
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Decision-making process for the proper storage of 1,1,3,3-Tetraethylurea.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b072240?utm_src=pdf-body-img
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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